Cas no 6858-85-1 ((1R,10S)-8-Hydroxy-3,4,12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.01,10.02,7]heptadeca-2(7),3,5,12-tetraen-11-one)

• Product Name: (1R,10S)-8-Hydroxy-3,4,12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.01,10.02,7]heptadeca-2(7),3,5,12-tetraen-11-one
• CAS No: 6858-85-1
• Molecular Formula: C₂₀H₂₅NO₅
• Molecular Weight: 359.4
• CID: 837271
• PubChem ID: 91895299

(1R,10S)-8-Hydroxy-3,4,12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.01,10.02,7]heptadeca-2(7),3,5,12-tetraen-11-one Properties

Names and Identifiers

• Prometaphanine
• Hasubanan-8-ol,6,7-didehydro-8,10-epoxy-3,- 4,7-trimethoxy-17-methyl-,(8a,10a)-
• (10β)-10-Hydroxy-3,4,7-trimethoxy-17-methyl-6,7-didehydrohasubana n-8-one
• [ "" ]
• Prometaphanin
• (1R,10S)-8-Hydroxy-3,4,12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.01,10.02,7]heptadeca-2(7),3,5,
• (1R,8S,10S)-8-hydroxy-3,4,12-trimethoxy-17-methyl-17-azatetracyclo[8.4.3.0^{1,10.0^{2,7]heptadeca-2(7),3,5,12-tetraen-11-one
• 6858-85-1
• AKOS032962113
• FS-8958

• InChIKey： WOJRBUGBSKAUMI-MJDRAIRUSA-N
• Inchi：
• SMILES： COC1C(OC)=C2C34C(N(C)CC4)(CC(O)C2=CC=1)C(=O)C(OC)=CC3

Computed Properties

• Exact Mass: 359.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 359.17327290g/mol
• Heavy Atom Count: 26
• Complexity: 621
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 68.2

Experimental Properties

• LogP: 1.89400
• PSA: 68.23000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives